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Compound of Interest

Compound Name: Chloramine-T hydrate

Cat. No.: B1663277

An In-depth Technical Guide to Chloramine-T
Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Chloramine-T trihydrate, a versatile reagent
with significant applications in organic synthesis and as an antimicrobial agent. This document
details its chemical properties, mechanism of action, and relevant experimental protocols,
presenting quantitative data in a structured format for ease of reference.

Chemical Identity and Properties

Chloramine-T trihydrate is the trihydrated sodium salt of N-chloro-p-toluenesulfonamide.[1] The
anhydrous form has the chemical formula CH3zCsH4aSO2NCINa.[2] The trihydrate is a white to
slightly yellow crystalline powder with a slight odor of chlorine.[1][3][4]

The chemical formula for Chloramine-T trihydrate can be represented in several ways:
e C7H7CINNaO:zS - 3H20[1]
e CH3CeH4SO2NCINa - 3H20[5][6]

e C7H13CINNaOsS[7][8][9]
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All these formulas represent the same compound, which is composed of the sodium salt of N-
chloro-p-toluenesulfonamide and three molecules of water of hydration.

Physicochemical Properties

A summary of the key physicochemical properties of Chloramine-T trihydrate is presented in
the table below.

Property Value References

Molecular Weight 281.69 g/mol [11[2][5][6]
White to yellow crystalline

Appearance [1][3]
powder

Melting Point 167-177 °C (decomposes) [31[4][6][10]

Solubility 150 g/L in water

Soluble in ethanol [3]

Insoluble in benzene and ether  [3]

pH 8-10 (50 g/L in H20 at 20 °C)

Density 1.4 g/cm3 [2][4]

Mechanism of Action

The primary mechanism of action for Chloramine-T revolves around its capacity to act as a
potent oxidizing and chlorinating agent.[11] In aqueous solutions, Chloramine-T hydrolyzes to
form hypochlorous acid (HOCI) and p-toluenesulfonamide.[11]
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Chloramine-T
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Figure 1. Hydrolysis of Chloramine-T.

Hypochlorous acid is a powerful oxidizing agent that can oxidize a wide range of biological
molecules, including amino acids like cysteine and methionine, thereby altering protein
structure and function.[11] This reactivity is the basis for its antimicrobial properties.
Additionally, HOCI can act as a chlorinating agent.[11] Chloramine-T can also directly react with
substrates, transferring its chlorine atom to nucleophilic sites, such as in the chlorination of

tyrosine residues in proteins.[11]

Antimicrobial Activity

Chloramine-T exhibits broad-spectrum antimicrobial activity against bacteria and fungi. The
following table summarizes its efficacy against various microorganisms.
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Microorgani Concentrati Exposure Temperatur  Percent
) . Reference
sm on Time e Reduction
Escherichia 95% to
) 200 ppm - 36°C [12]
coli 99.6%
Pseudomona 38°C and
) 400 ppm - =>50% [12]
S aeruginosa 40°C
Escherichia ]
) 0.107 mM 1 min 20°C 3logio [13]
coli
Staphylococc )
0.036 mM 5 min 20°C 3logio [13]
us aureus
Pseudomona ]
) 0.107 mM 5 min 20°C 3logio [13]
s aeruginosa
Candida
_ 0.355 mM 30s 20°C 2log1o [13]
albicans
] ) Mean zone of
Candida 0.5% w/w in o
) 24 hours - inhibition: [14][15]
albicans dental stone

20.80 mm

Experimental Protocols

Detailed methodologies for key experiments involving Chloramine-T are provided below.

Assay of Chloramine-T Trihydrate (lodometric Titration)

This protocol determines the purity of a Chloramine-T trihydrate sample.[16]
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Sample Preparation

Weigh ~0.5 g of Chloramine-T trihydrate

:

Dissolve in 100 mL of water in a glass-stoppered Erlenmeyer flask

Reattion

Add 5 mL of acetic acid

:

Add 2 g of potassium iodide

:

Let stand in the dark for 10 min

Titration

Titrate liberated iodine with 0.1 N sodium thiosulfate

:

Use starch indicator solution

:

Endpoint: Disappearance of blue color

Click to download full resolution via product page

Figure 2. lodometric Titration Workflow.
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Procedure:

Accurately weigh approximately 0.5 g of the Chloramine-T trihydrate sample.

Transfer the sample to a glass-stoppered Erlenmeyer flask and dissolve it in 100 mL of
water.

Add 5 mL of acetic acid and 2 g of potassium iodide to the solution.
Allow the flask to stand in the dark for 10 minutes to ensure the complete liberation of iodine.
Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate volumetric solution.

Add starch indicator solution as the endpoint is approached. The endpoint is reached when
the blue color of the starch-iodine complex disappears.

One milliliter of 0.1 N sodium thiosulfate is equivalent to 0.01408 g of C7H7CINNaO2S-3H20.
[16]

Determination of Suitability for Bromide Determination

This protocol assesses the suitability of Chloramine-T for use in the quantitative determination

of bromide ions.[16]

Reagents:

Acetate Buffer Solution: Dissolve 9.0 g of sodium chloride and 6.8 g of sodium acetate
trihnydrate in about 50 mL of water. Add 3.0 mL of glacial acetic acid and dilute to 100 mL.
The pH should be between 4.6 and 4.7.

Diluted Bromide Standard Solution: 0.005 mg of Br~ per mL.
Chloramine-T Solution: Dissolve 0.50 g of the sample in water and dilute to 100 mL.

Phenol Red Solution: Dissolve 21 mg of the sodium salt of phenol red in water and dilute to
100 mL.

2 M Sodium Thiosulfate Solution.
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Procedure:

e Transfer 2.0 mL (0.01 mg Br~) and 4.0 mL (0.02 mg Br~) of the diluted bromide standard
solution to two separate color-comparison tubes.

¢ Dilute the contents of each tube to 50 mL with water. A third tube with 50 mL of water serves
as the blank.

e To each tube, add 2.0 mL of acetate buffer solution, 2.0 mL of phenol red solution, and 0.5
mL of the Chloramine-T solution, ensuring thorough mixing after each addition.

o Twenty minutes after adding the Chloramine-T solution, add 0.5 mL of 2 M sodium
thiosulfate solution to each tube and mix.

The resulting colors are then compared to assess the suitability of the Chloramine-T reagent.

Applications in Research and Development

Chloramine-T trihydrate is a versatile compound with numerous applications in scientific
research and drug development:

o Organic Synthesis: It serves as a reagent for various transformations, including the synthesis
of aziridines, oxadiazoles, isoxazoles, and pyrazoles.[2] It is also used in amidohydroxylation
reactions.[2]

e Radiolabeling: In combination with an iodide source, Chloramine-T is widely used for the
radioiodination of peptides and proteins, which is a crucial step in many biomedical assays.
[21[3][17]

» Disinfectant and Antiseptic: Due to its antimicrobial properties, it is used as a disinfectant and
a topical antiseptic.[3][18]

¢ Analytical Chemistry: It is employed as a reagent in analytical methods, such as in iodine
titration for the quantification of various substances.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663277?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

